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Compound of Interest

Compound Name: Aluminum nitrate hydrate

Cat. No.: B3041033 Get Quote

An In-depth Technical Guide to Aluminum
Nitrate Hydrate
This technical guide provides a comprehensive overview of the chemical formula, structure,

properties, and experimental protocols related to aluminum nitrate hydrate, tailored for

researchers, scientists, and professionals in drug development.

Chemical Formula and Structure
Aluminum nitrate is an inorganic salt of aluminum and nitric acid.[1] It most commonly exists as

a crystalline hydrate, with the nonahydrate form being the most prevalent.[1][2]

Chemical Formula: The chemical formula for aluminum nitrate nonahydrate is

Al(NO₃)₃·9H₂O.[2] The anhydrous form is Al(NO₃)₃.[3] Other hydrated forms, such as the

dihydrate (AlH₄N₃O₁₁) and others with 12, 15, or 18 water molecules, have also been

described.[4][5]

IUPAC Name: The IUPAC name for the nonahydrate form is aluminum trinitrate nonahydrate.

[6]

Structure: In its solid state, aluminum nitrate nonahydrate consists of a central aluminum

cation (Al³⁺) coordinated with water molecules. The crystal lattice is formed by the

electrostatic attraction between the positively charged aluminum cations and the negatively

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3041033?utm_src=pdf-interest
https://www.benchchem.com/product/b3041033?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aluminium_nitrate
https://en.wikipedia.org/wiki/Aluminium_nitrate
https://www.funcmater.com/aluminum-nitrate-nonahydrate-al-no3-3-9h2o-crystalline.html
https://www.funcmater.com/aluminum-nitrate-nonahydrate-al-no3-3-9h2o-crystalline.html
https://www.pw.live/school-prep/exams/aluminium-nitrate-formula
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-nitrate-dihydrate
https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/256542/1/mcskiu_04_3_105.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-nitrate-nonahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


charged nitrate anions (NO₃⁻).[3] The aluminum ion is typically surrounded by six water

molecules in an octahedral geometry, with the remaining three water molecules and the

nitrate ions incorporated into the crystal structure.

Quantitative Data
The physical and chemical properties of aluminum nitrate and its common nonahydrate form

are summarized in the table below.

Property
Anhydrous
Aluminum Nitrate

Aluminum Nitrate
Nonahydrate

References

Molecular Formula Al(NO₃)₃ Al(NO₃)₃·9H₂O [2][3]

Molar Mass 212.996 g/mol 375.134 g/mol [1]

Appearance White crystalline solid
White, hygroscopic,

rhombic crystals
[1][3][7]

Odor Odorless Odorless [1][2]

Density - 1.72 g/cm³ [1][2]

Melting Point 66 °C (151 °F; 339 K)
73.6 - 73.9 °C (165.0

°F; 347.0 K)
[1][2][7][8]

Boiling Point -
Decomposes at 150

°C (302 °F; 423 K)
[1][2][7]

Solubility in Water 60.0 g/100 mL (0 °C) 67.3 g/100 mL [1]

73.9 g/100 mL (20 °C) [1][9]

160 g/100 mL (100

°C)
[1][8]

Solubility in Methanol - 14.45 g/100 mL [1][2][8]

Solubility in Ethanol - 8.63 g/100 mL [1][2][8]

Solubility in Ethylene

Glycol
- 18.32 g/100 mL [1][2][8]
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Experimental Protocols
Direct reaction of aluminum metal with nitric acid is not effective for synthesis as the aluminum

forms a passivation layer that prevents the reaction.[8][9] Alternative laboratory-scale synthesis

methods are provided below.

Method 1: Reaction of Aluminum Trichloride with Nitric Acid[8][9]

Reactants: Aluminum trichloride (AlCl₃) and nitric acid (HNO₃).

Procedure: Combine aluminum trichloride with nitric acid.

Reaction: AlCl₃ + 3HNO₃ → Al(NO₃)₃ + 3HCl. The reaction also produces nitrosyl chloride

(NOCl) as a gaseous byproduct which will bubble out of the solution.[8]

Purification: The resulting solution is concentrated by evaporation to crystallize the aluminum

nitrate nonahydrate.

Method 2: Metathesis Reaction[1][8]

Reactants: Aluminum sulfate (Al₂(SO₄)₃) and a nitrate salt with a cation that forms an

insoluble sulfate, such as lead(II) nitrate (Pb(NO₃)₂) or barium nitrate (Ba(NO₃)₂).[1][8]

Procedure: Aqueous solutions of aluminum sulfate and lead nitrate are mixed.

Reaction: Al₂(SO₄)₃ + 3Pb(NO₃)₂ → 2Al(NO₃)₃ + 3PbSO₄(s).

Purification: The insoluble lead sulfate precipitate is removed by filtration, leaving a solution

of aluminum nitrate. The nonahydrate can then be obtained by crystallization.

Method 3: Reaction of Aluminum Hydroxide with Nitric Acid[10][11]

Reactants: Freshly precipitated aluminum hydroxide (Al(OH)₃) and nitric acid (HNO₃).

Procedure: Add just enough nitric acid to the aluminum hydroxide precipitate to achieve

complete dissolution.

Reaction: Al(OH)₃ + 3HNO₃ → Al(NO₃)₃ + 3H₂O.
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Purification: The hydrated form of aluminum nitrate is obtained by evaporating the resulting

solution.[11]

Qualitative Analysis for Cation (Al³⁺) and Anion (NO₃⁻)[12][13]

Preliminary Tests: Observe the physical characteristics of the salt (colorless, crystalline,

odorless, soluble in water).[12][13]

Test for Nitrate Anion (Brown Ring Test):

Prepare an aqueous solution of the salt.

Add freshly prepared ferrous sulfate (FeSO₄) solution.

Carefully add concentrated sulfuric acid (H₂SO₄) down the side of the test tube to form a

layer at the bottom.

A brown ring forming at the junction of the two liquids confirms the presence of the nitrate

ion (NO₃⁻).[12][13]

Test for Aluminum Cation:

To the salt solution, add sodium hydroxide (NaOH) solution dropwise.

A gelatinous white precipitate of aluminum hydroxide (Al(OH)₃) will form.

The precipitate is soluble in excess NaOH, which confirms the presence of the aluminum

ion (Al³⁺).[13]

Thermal Decomposition Analysis[9][14]

Apparatus: A tube furnace with a controlled atmosphere (e.g., swept with Argon).

Procedure: A small sample of aluminum nitrate nonahydrate is heated in the furnace. The

decomposition begins around 150 °C.[1][2]

Reaction: 2Al(NO₃)₃·9H₂O(s) → Al₂O₃(s) + 6NO₂(g) + 3/2O₂(g) + 18H₂O(g).
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Analysis: The gaseous decomposition products (primarily nitrogen dioxide, oxygen, and

water vapor) can be analyzed using techniques such as mass spectrometry or

spectrophotometry to identify and quantify the evolved components.[14]

Visualizations
The diagram below illustrates the coordination complex of the aluminum ion with six water

molecules, which is a key structural component of aluminum nitrate nonahydrate. The nitrate

ions are present in the crystal lattice as counter-ions.

Al³⁺

H₂O H₂O

H₂O H₂O

H₂O H₂O

3NO₃⁻

3H₂O
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Caption: Coordination of Al³⁺ with six H₂O molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aluminium nitrate - Wikipedia [en.wikipedia.org]

2. best Aluminum nitrate nonahydrate Crystalline - FUNCMATER [funcmater.com]

3. Aluminium Nitrate Formula: Structure, Properties and Reactions [pw.live]

4. Aluminum nitrate dihydrate | AlH4N3O11 | CID 129772912 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

6. Aluminum nitrate nonahydrate | AlH18N3O18 | CID 24567 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. aluminum nitrate nonahydrate [chemister.ru]

8. Aluminum Nitrate | Aluminum Sulfate | Aluminum Manufacturers
[aluminummanufacturers.org]

9. Aluminium nitrate - Sciencemadness Wiki [sciencemadness.org]

10. Aluminium nitrate nonahydrate | 7784-27-2 [chemicalbook.com]

11. Sciencemadness Discussion Board - Aluminium Nitrate Synthesis - Powered by XMB
1.9.11 [sciencemadness.org]

12. saltanalysis.com [saltanalysis.com]

13. scribd.com [scribd.com]

14. stacks.cdc.gov [stacks.cdc.gov]

To cite this document: BenchChem. [chemical formula and structure of aluminum nitrate
hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3041033#chemical-formula-and-structure-of-
aluminum-nitrate-hydrate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3041033?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Aluminium_nitrate
https://www.funcmater.com/aluminum-nitrate-nonahydrate-al-no3-3-9h2o-crystalline.html
https://www.pw.live/school-prep/exams/aluminium-nitrate-formula
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-nitrate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-nitrate-dihydrate
https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/256542/1/mcskiu_04_3_105.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-nitrate-nonahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-nitrate-nonahydrate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=348
https://aluminummanufacturers.org/aluminum-sulfate/aluminum-nitrate/
https://aluminummanufacturers.org/aluminum-sulfate/aluminum-nitrate/
https://www.sciencemadness.org/smwiki/index.php/Aluminium_nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2414728.htm
http://www.sciencemadness.org/talk/viewthread.php?tid=519
http://www.sciencemadness.org/talk/viewthread.php?tid=519
https://saltanalysis.com/salt/al%C2%B3%E2%81%BA%7Cno_3%E2%81%BB/analysis
https://www.scribd.com/document/618494219/Aluminium-nitrate
https://stacks.cdc.gov/view/cdc/10316/cdc_10316_DS1.pdf
https://www.benchchem.com/product/b3041033#chemical-formula-and-structure-of-aluminum-nitrate-hydrate
https://www.benchchem.com/product/b3041033#chemical-formula-and-structure-of-aluminum-nitrate-hydrate
https://www.benchchem.com/product/b3041033#chemical-formula-and-structure-of-aluminum-nitrate-hydrate
https://www.benchchem.com/product/b3041033#chemical-formula-and-structure-of-aluminum-nitrate-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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